Cas no 1825659-50-4 ((4-Fluorophenyl)-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]cyanamide)

• Product Name: (4-Fluorophenyl)-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]cyanamide
• CAS No: 1825659-50-4
• MF: C₁₆H₁₁FN₄O
• MW: 294.28314614296
• CID: 5890068
• PubChem ID: 100709124
• Update Time: 2025-07-14

(4-Fluorophenyl)-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]cyanamide Chemical and Physical Properties

Names and Identifiers

• AKOS030735864
• Z1994018781
• EN300-26598821
• (4-Fluorophenyl)-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]cyanamide
• 1825659-50-4
• N-CYANO-4-FLUORO-N-[(3-PHENYL-1,2,4-OXADIAZOL-5-YL)METHYL]ANILINE

• Inchi： 1S/C16H11FN4O/c17-13-6-8-14(9-7-13)21(11-18)10-15-19-16(20-22-15)12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key： HLTAUEKANFNJTG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(C#N)CC1=NC(C2C=CC=CC=2)=NO1

Computed Properties

• Exact Mass: 294.09168915g/mol
• Monoisotopic Mass: 294.09168915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66Ų

Additional information on (4-Fluorophenyl)-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]cyanamide

Introduction to (4-Fluorophenyl)-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]cyanamide (CAS No. 1825659-50-4)

(4-Fluorophenyl)-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]cyanamide, identified by its CAS number 1825659-50-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a 4-fluorophenyl group and a 3-phenyl-1,2,4-oxadiazol-5-yl moiety linked via a methylcyanamide bridge. The presence of these specific functional groups imparts unique chemical properties and biological activities, making it a promising candidate for further exploration in medicinal chemistry.

The 4-fluorophenyl group is a well-documented pharmacophore in drug design, known for its ability to enhance metabolic stability and binding affinity to biological targets. Its fluorine atom introduces a slight electron-withdrawing effect, which can modulate the reactivity and electronic properties of the molecule. On the other hand, the 3-phenyl-1,2,4-oxadiazol-5-yl component is a heterocyclic ring system that has been extensively studied for its potential antimicrobial and anti-inflammatory properties. This oxadiazole ring is part of a larger family of heterocycles that exhibit diverse biological activities due to their ability to interact with various enzymatic and receptor systems.

The linkage via a methylcyanamide group adds another layer of complexity to the molecule. The cyanamide moiety is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in the development of herbicides and fungicides. However, its application in pharmaceuticals has also been explored due to its potential bioactivity against various diseases. The combination of these structural elements in (4-fluorophenyl)-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]cyanamide suggests that it may possess multiple biological functions, making it an attractive subject for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways. Chronic inflammation is implicated in a wide range of diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. The structural features of (4-fluorophenyl)-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]cyanamide make it a candidate for such therapeutic applications. Preliminary studies have indicated that compounds containing the oxadiazole ring may have anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade.

The role of fluorine-containing compounds in drug development cannot be overstated. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic properties, such as enhanced bioavailability and prolonged half-life. Additionally, fluorine atoms can influence the electronic distribution within the molecule, affecting its binding affinity to biological targets. In the case of (4-fluorophenyl)-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]cyanamide, the presence of the fluorine atom may contribute to its stability and efficacy as a potential therapeutic agent.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques are employed to ensure high yield and purity. The use of modern spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) allows for detailed characterization of the compound's structure. These analytical techniques are crucial for confirming the identity and purity of (4-fluorophenyl)-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]cyanamide before it can be subjected to biological testing.

Biological activity assays are conducted to evaluate the potential therapeutic effects of (4-fluorophenyl)-[(3-phenoxyphosphinoyl)amino]benzene sulfonate against various disease models. These assays include cell-based assays to assess cytotoxicity and anti-inflammatory activity. Additionally, animal models are used to evaluate the compound's efficacy and safety profile. The results from these studies provide valuable insights into the potential applications of this compound in medicine.

The development of new drugs is often accompanied by challenges related to drug delivery and formulation. The unique chemical properties of (4-fluorophenyl)-[(3-phenoxyphosphinoyl)amino]benzene sulfonate may influence its solubility and bioavailability. Therefore， researchers are exploring various formulation strategies to optimize its delivery system。 These strategies include encapsulation techniques and prodrug formulations， which can enhance the compound's absorption and distribution within the body。

The future prospects for (4-fluorophenyl)-[(3-phenoxyphosphinoyl)amino]benzene sulfonate are promising， given its structural complexity and potential biological activities。 Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties。 Collaborative efforts between academic institutions， pharmaceutical companies， and regulatory agencies will be essential in advancing this compound from preclinical studies to clinical trials。